5-Amino-2-[(2-butoxyacetyl)amino]-5-oxopentanoic acid
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Overview
Description
5-Amino-2-[(2-butoxyacetyl)amino]-5-oxopentanoic acid is an organic compound with a complex structure that includes amino, butoxyacetyl, and oxopentanoic acid functional groups
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 5-Amino-2-[(2-butoxyacetyl)amino]-5-oxopentanoic acid typically involves multiple steps, starting with the preparation of intermediate compounds. One common method involves the reaction of 2-butoxyacetic acid with an appropriate amine to form the butoxyacetyl derivative. This intermediate is then reacted with 5-oxopentanoic acid under controlled conditions to yield the final product. The reaction conditions often include the use of solvents such as dichloromethane or ethanol, and catalysts like hydrochloric acid or sulfuric acid to facilitate the reaction.
Industrial Production Methods
In an industrial setting, the production of this compound may involve large-scale batch reactors where the reactants are combined under optimized conditions to maximize yield and purity. The process may include steps such as distillation, crystallization, and purification to ensure the final product meets the required specifications.
Chemical Reactions Analysis
Types of Reactions
5-Amino-2-[(2-butoxyacetyl)amino]-5-oxopentanoic acid can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxo derivatives.
Reduction: Reduction reactions can convert the oxo group to a hydroxyl group.
Substitution: The amino group can participate in nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are often used.
Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxo derivatives, while reduction can produce hydroxyl derivatives.
Scientific Research Applications
5-Amino-2-[(2-butoxyacetyl)amino]-5-oxopentanoic acid has several applications in scientific research:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: The compound can be used in studies involving enzyme interactions and protein modifications.
Industry: It may be used in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 5-Amino-2-[(2-butoxyacetyl)amino]-5-oxopentanoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets and modulate their activity, leading to various biological effects. The exact pathways involved depend on the specific application and context in which the compound is used.
Comparison with Similar Compounds
Similar Compounds
- 5-Amino-2-nitrobenzoic acid
- 5-Amino-2-[(4-aminophenyl)amino]benzenesulfonic acid
- 5-Amino-6-cyclohexyl-4-hydroxy-2-isobutyl-hexanoic acid
Uniqueness
5-Amino-2-[(2-butoxyacetyl)amino]-5-oxopentanoic acid is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it valuable for specialized applications in research and industry.
Properties
Molecular Formula |
C11H20N2O5 |
---|---|
Molecular Weight |
260.29 g/mol |
IUPAC Name |
5-amino-2-[(2-butoxyacetyl)amino]-5-oxopentanoic acid |
InChI |
InChI=1S/C11H20N2O5/c1-2-3-6-18-7-10(15)13-8(11(16)17)4-5-9(12)14/h8H,2-7H2,1H3,(H2,12,14)(H,13,15)(H,16,17) |
InChI Key |
VSCFPEYDTLFPFX-UHFFFAOYSA-N |
Canonical SMILES |
CCCCOCC(=O)NC(CCC(=O)N)C(=O)O |
Origin of Product |
United States |
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